Cas no 114430-16-9 (2-Propen-1-ol,3-(3-butoxyphenyl)-2-nitro-, acetate (ester) (9CI))

• Product Name: 2-Propen-1-ol,3-(3-butoxyphenyl)-2-nitro-, acetate (ester) (9CI)
• CAS No: 114430-16-9
• MF: C₁₅H₁₉NO₅
• MW: 293.315064668655
• CID: 177251
• PubChem ID: 6443289
• Update Time: 2025-04-19

2-Propen-1-ol,3-(3-butoxyphenyl)-2-nitro-, acetate (ester) (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-ol,3-(3-butoxyphenyl)-2-nitro-, acetate (ester) (9CI)
• [(Z)-3-(3-butoxyphenyl)-2-nitroprop-2-enyl] acetate
• 3-(3-Butoxyphenyl)-2-nitroprop-2-enyl acetate
• 114430-16-9

• Inchi： 1S/C15H19NO5/c1-3-4-8-20-15-7-5-6-13(10-15)9-14(16(18)19)11-21-12(2)17/h5-7,9-10H,3-4,8,11H2,1-2H3/b14-9-
• InChI Key： MUYBLQJEFKAHHS-ZROIWOOFSA-N
• SMILES： O(C1C=CC=C(/C=C(/COC(C)=O)\[N+](=O)[O-])C=1)CCCC

Computed Properties

• Exact Mass: 293.12637
• Monoisotopic Mass: 293.126323
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4
• XLogP3: 3.1

Experimental Properties

• Density: 1.159
• Boiling Point: 452.2°Cat760mmHg
• Flash Point: 187°C
• Refractive Index: 1.541
• PSA: 78.67